1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium

• Molecular Formula: C11H18N4+2
• Molecular Weight: 206.29 g/mol
• IUPAC Name: 1-methyl-3-[3-(3-methylimidazol-3-ium-1-yl)propyl]imidazol-1-ium
• InChI: InChI=1S/C11H18N4/c1-12-6-8-14(10-12)4-3-5-15-9-7-13(2)11-15/h6-11H,3-5H2,1-2H3/q+2
• InChI Key: PDUGASWGGNAACM-UHFFFAOYSA-N
• SMILES: C[N+]1=CN(C=C1)CCCN2C=C[N+](=C2)C

Description

1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium, also known as MitoQ, is a mitochondria-targeted antioxidant that has been extensively studied for its potential therapeutic applications. MitoQ is a derivative of ubiquinone, a component of the electron transport chain in mitochondria, and is designed to selectively accumulate in the mitochondria, where it can scavenge reactive oxygen species (ROS) and prevent oxidative damage.

Mechanism of Action

1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium acts as a potent antioxidant by selectively accumulating in the mitochondria, where it can scavenge ROS and prevent oxidative damage. 1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium has also been shown to improve mitochondrial function and increase ATP production, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium has been shown to have a variety of biochemical and physiological effects, including reducing oxidative stress, improving mitochondrial function, reducing inflammation, and improving insulin sensitivity. 1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium has also been shown to improve cognitive function and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium has several advantages for lab experiments, including its selectivity for mitochondria, its ability to scavenge ROS, and its potential therapeutic applications in a variety of diseases. However, 1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium also has some limitations, including its cost, its potential toxicity at high doses, and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on 1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium, including investigating its potential therapeutic applications in a variety of diseases, further elucidating its mechanism of action, optimizing its synthesis and delivery methods, and exploring its potential as an anti-aging agent. 1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium may also have potential applications in sports medicine and exercise physiology, as well as in the field of environmental toxicology.

Synthesis Methods

1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium can be synthesized through a multistep process involving the reaction of ubiquinone with a triphenylphosphonium cation and a propargyl bromide. The resulting product is then reacted with 1-methylimidazole to yield 1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium.

Scientific Research Applications

1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium has been studied extensively for its potential therapeutic applications in a variety of diseases associated with mitochondrial dysfunction, including neurodegenerative diseases, cardiovascular diseases, and metabolic disorders. 1-methyl-3-[3-(1-methyl-1H-imidazol-3-ium-3-yl)propyl]-1H-imidazol-3-ium has also been investigated for its potential anti-aging effects and its ability to improve exercise performance.